(1-Amino-4,4-difluorocyclohexyl)methanol
Overview
Description
“(1-Amino-4,4-difluorocyclohexyl)methanol” is a chemical compound with the molecular formula C7H13F2NO . It contains 13 Hydrogen atoms, 7 Carbon atoms, 1 Nitrogen atom, 1 Oxygen atom, and 2 Fluorine atoms .
Molecular Structure Analysis
The molecular structure of “(1-Amino-4,4-difluorocyclohexyl)methanol” is characterized by a cyclohexyl ring with two fluorine atoms and one methanol group attached to it . The InChI code for this compound is 1S/C7H13F2NO/c8-7(9)3-1-6(10,5-11)2-4-7/h11H,1-5,10H2 .
Scientific Research Applications
- Bioorthogonal reactions allow selective labeling of biomolecules in living systems. Researchers use (1-Amino-4,4-difluorocyclohexyl)methanol as a bioorthogonal handle. It reacts with specific functional groups (such as azides) without interfering with native biological processes. This property enables precise tracking of biomolecules and cellular processes in vitro and in vivo .
- Click chemistry refers to a set of high-yield, modular reactions used for bioconjugation and drug discovery. (1-Amino-4,4-difluorocyclohexyl)methanol can participate in click reactions, making it valuable for attaching diverse functional groups to biomolecules or surfaces .
- Researchers explore this compound’s potential as a building block for drug design. Its unique fluorinated cyclohexane scaffold could enhance drug properties, such as metabolic stability, lipophilicity, and bioavailability. Medicinal chemists can modify its amino group to create novel drug candidates .
- (1-Amino-4,4-difluorocyclohexyl)methanol’s structural features make it interesting for materials applications. It could serve as a precursor for fluorinated polymers, coatings, or functionalized surfaces. Its stability and reactivity profile contribute to material properties .
- Chemists use this compound in synthetic routes to access complex molecules. Its fluorine atoms can influence reactivity and selectivity during transformations. For instance, it might be a key intermediate in the synthesis of pharmaceuticals or agrochemicals .
- Fluorinated ligands play a crucial role in coordination chemistry and catalysis. Researchers investigate (1-Amino-4,4-difluorocyclohexyl)methanol derivatives as ligands for transition metal complexes. These complexes could catalyze various reactions, including asymmetric transformations .
Bioorthogonal Chemistry
Click Chemistry
Medicinal Chemistry
Materials Science
Organic Synthesis
Fluorine-Containing Ligands
Safety and Hazards
properties
IUPAC Name |
(1-amino-4,4-difluorocyclohexyl)methanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13F2NO/c8-7(9)3-1-6(10,5-11)2-4-7/h11H,1-5,10H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULBQZMFIELEPEL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1(CO)N)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13F2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Amino-4,4-difluorocyclohexyl)methanol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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